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Compound of Interest

Compound Name: Methyl azide

CAS No.: 624-90-8

Cat. No.: B8796563

Get Quote

Disclaimer: Methyl azide is a highly explosive and toxic substance. These procedures should

only be carried out by trained personnel in a controlled laboratory setting with appropriate

personal protective equipment and engineering controls. Always consult your institution's

environmental health and safety (EHS) department before proceeding with any chemical waste

disposal.

Methyl azide (CH₃N₃) is the simplest organic azide and is known for its extreme instability,

posing significant risks of explosive decomposition from shock, friction, heat, or light. Proper

handling and disposal are critical to ensure the safety of laboratory personnel and facilities.

This guide provides essential safety information and a step-by-step protocol for the chemical

neutralization of methyl azide prior to disposal.

Immediate Safety and Handling Precautions
Before beginning any procedure involving methyl azide, ensure the following safety measures

are in place:
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Personal Protective Equipment (PPE): Wear safety goggles, a face shield, a flame-retardant

lab coat, and heavy-duty, chemical-resistant gloves.

Engineered Controls: All manipulations must be conducted in a certified chemical fume hood.

The sash should be kept as low as possible. A blast shield is mandatory for all operations

involving methyl azide.

Scale of Operation: Work with the smallest possible quantities of methyl azide. In-situ

generation and immediate use are preferable to isolation and storage. If storage is

necessary, it must be in the dark at -80°C.[1]

Avoid Incompatibilities: Prevent all contact with heavy metals, strong acids, strong bases,

and halogenated solvents (e.g., dichloromethane, chloroform).[2] Use of metal spatulas or

equipment with ground glass joints should be avoided, as friction can initiate detonation.[2]

Quantitative Hazard Data
The inherent instability of methyl azide is highlighted by its chemical properties and energetic

characteristics. The following table summarizes key data for risk assessment.
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Parameter Value Reference(s)

Chemical Formula CH₃N₃ [1]

Molar Mass 57.056 g·mol⁻¹ [1]

Appearance White solid [1]

Boiling Point 20–21 °C (68–70 °F) [1]

Shock Sensitivity High [1]

Friction Sensitivity High [1]

Carbon/Nitrogen Ratio
1/3 (Indicates high energetic

potential)
[2]

Thermal Decomposition
Begins at temperatures as low

as 155 °C
[3]

Activation Energy

(Decomposition)
~40.5 kcal/mol [3][4]

Disposal Plan: Chemical Neutralization via
Staudinger Reduction
The recommended procedure for the disposal of methyl azide is its conversion to a stable,

non-explosive amine derivative through chemical reduction. The Staudinger reaction is a mild

and effective method for this purpose, utilizing a phosphine reagent, such as

triphenylphosphine, to reduce the azide to an amine.[5][6]

The overall reaction is: CH₃N₃ + P(C₆H₅)₃ + H₂O → CH₃NH₂ + O=P(C₆H₅)₃ + N₂

This process converts the volatile and explosive methyl azide into methylamine and stable

triphenylphosphine oxide, with the evolution of nitrogen gas.

Experimental Protocol: Staudinger Reduction for
Methyl Azide Disposal
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This protocol is designed for the safe neutralization of small quantities of methyl azide,

typically in a solution.

Materials:

Methyl azide solution (in a non-halogenated solvent like THF or diethyl ether)

Triphenylphosphine (PPh₃)

Anhydrous, non-halogenated solvent (e.g., Tetrahydrofuran (THF))

Water (H₂O)

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Nitrogen or argon gas supply with a bubbler outlet

Ice bath

Procedure:

Preparation (In Fume Hood with Blast Shield):

Equip a three-neck round-bottom flask of appropriate size with a magnetic stir bar, a

dropping funnel, and a gas outlet connected to a bubbler.

Ensure the flask is clean and completely dry.

Purge the flask with an inert gas (nitrogen or argon).

Reagent Preparation:

Dissolve triphenylphosphine (a 1.5 to 2-fold molar excess relative to the amount of methyl
azide) in an anhydrous, non-halogenated solvent (e.g., THF).
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If the methyl azide is neat or highly concentrated, dilute it with the same cold, anhydrous

solvent in a separate flask before proceeding. Do not exceed a 1 M concentration of the

azide solution.[2]

Reaction Setup:

Transfer the triphenylphosphine solution to the three-neck flask.

Cool the flask in an ice bath to 0 °C.

Carefully transfer the cold methyl azide solution to the dropping funnel.

Staudinger Reaction:

Slowly add the methyl azide solution from the dropping funnel to the stirred

triphenylphosphine solution at 0 °C.

A vigorous evolution of nitrogen gas will be observed. Maintain slow, dropwise addition to

control the rate of gas evolution.

After the addition is complete, allow the mixture to stir at 0 °C for at least one hour.

Slowly warm the reaction mixture to room temperature and continue stirring for an

additional 2-4 hours to ensure the complete reaction of the azide.

Hydrolysis of the Iminophosphorane:

Once the reaction is complete (cessation of gas evolution), slowly add water to the

reaction mixture to hydrolyze the intermediate iminophosphorane.

Stir the mixture for at least 30 minutes.

Verification of Complete Neutralization (Optional but Recommended):

The disappearance of the characteristic azide stretch in the IR spectrum (around 2100

cm⁻¹) can confirm the complete destruction of the methyl azide.

Final Waste Disposal:
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The resulting mixture, containing methylamine, triphenylphosphine oxide, and the solvent,

should be collected in a designated hazardous waste container.

Label the container clearly with all its contents.

Dispose of the waste according to your institution's and local regulations. Do not pour

down the drain.

Logical Workflow for Methyl azide Disposal
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Preparation & Safety

Chemical Neutralization (Staudinger Reduction)

Final Disposal

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

Work in Fume Hood
with Blast Shield

Verify Absence of Incompatibles
(Acids, Metals, Halogenated Solvents)

Prepare Reaction Flask
(Inert Atmosphere, 0°C)

Add Triphenylphosphine
Solution (1.5-2 eq.)

Slowly Add Dilute
Methyl Azide Solution (<1M)

Stir at 0°C -> RT
(Observe N₂ Evolution)

Add Water to Hydrolyze
Iminophosphorane

Verify Complete Neutralization
(Optional, e.g., IR Spectroscopy)

Collect Reaction Mixture
in Labeled Waste Container

Dispose via Institutional
EHS Program

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of methyl azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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